Cas no 400877-58-9 (Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate)

Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate is a brominated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 4-position and an ethyl group at the 1-position, enhancing its versatility as a building block for further functionalization. The ester moiety at the 3-position facilitates derivatization into carboxylic acids or amides, broadening its applicability in medicinal chemistry. Its well-defined structure and stability under standard conditions make it a reliable intermediate for constructing heterocyclic frameworks. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its modifiable reactivity profile.

Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate structure

400877-58-9 structure

Product Name:Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate

CAS No:400877-58-9

MF:C₇H₉BrN₂O₂

MW:233.062560796738

MDL:MFCD04969842

CID:2857528

PubChem ID:7017643

Update Time:2025-10-11

Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
- methyl 4-bromo-1-ethylpyrazole-3-carboxylate
- 4-Bromo-1-ethyl-1H-pyrazole-3-carboxylic acid methyl ester
- BBL039433
- SBB022084
- STK315911
- ST45161811
- 4-bromo-1-ethyl-1 h-pyrazole-3-carboxylic acid methyl ester
- EN300-229568
- 400877-58-9
- methyl4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
- DTXSID601239939
- CS-0215243
- SCHEMBL858867
- CTILOLAZJZKWKA-UHFFFAOYSA-N
- F30591
- Z1269162539
- AKOS000310324
- DB-138336
- ARA87758
- Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
- MDL： MFCD04969842
- Inchi： 1S/C7H9BrN2O2/c1-3-10-4-5(8)6(9-10)7(11)12-2/h4H,3H2,1-2H3
- InChI Key： CTILOLAZJZKWKA-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OC)=NN(C=1)CC

Computed Properties

Exact Mass: 231.98474 g/mol
Monoisotopic Mass: 231.98474 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 44.1
Molecular Weight: 233.06

Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Pricemore >>

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